![molecular formula C12H10N2O4S B4399892 N-(4-methoxy-3-nitrophenyl)-2-thiophenecarboxamide](/img/structure/B4399892.png)
N-(4-methoxy-3-nitrophenyl)-2-thiophenecarboxamide
Overview
Description
N-(4-methoxy-3-nitrophenyl)-2-thiophenecarboxamide, also known as MNPTC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MNPTC is a thiophene-based compound that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(4-methoxy-3-nitrophenyl)-2-thiophenecarboxamide is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of certain enzymes and proteins involved in cancer cell growth, inflammation, and bacterial growth. This compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in cancer cell invasion and metastasis. It has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. Additionally, this compound has been shown to disrupt the cell membrane of gram-positive bacteria, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, reduce the production of pro-inflammatory cytokines, and inhibit the growth of bacteria. This compound has also been shown to reduce the expression of COX-2 and MMPs, leading to a decrease in inflammation and cancer cell growth.
Advantages and Limitations for Lab Experiments
N-(4-methoxy-3-nitrophenyl)-2-thiophenecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its chemical structure is well-defined. This compound has also been shown to have low toxicity in animal models. However, this compound has some limitations for lab experiments. It is not water-soluble, which can make it difficult to use in certain experiments. This compound also has limited stability in solution, which can affect its activity.
Future Directions
There are several future directions for N-(4-methoxy-3-nitrophenyl)-2-thiophenecarboxamide research. One area of focus is the development of this compound derivatives with improved activity and solubility. Another area of focus is the investigation of the potential use of this compound as a therapeutic agent for various diseases, including cancer, inflammatory diseases, and bacterial infections. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its therapeutic potential.
Scientific Research Applications
N-(4-methoxy-3-nitrophenyl)-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to possess anti-cancer, anti-inflammatory, and anti-bacterial properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis and colitis. This compound has also shown promising results as an antibacterial agent against gram-positive bacteria.
properties
IUPAC Name |
N-(4-methoxy-3-nitrophenyl)thiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O4S/c1-18-10-5-4-8(7-9(10)14(16)17)13-12(15)11-3-2-6-19-11/h2-7H,1H3,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXSDURZQGGBFHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC=CS2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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